Cas no 186613-02-5 (1-(4-Methoxyphenyl)-2-oxo-4-phenylazetidin-3-yl acetate)

1-(4-Methoxyphenyl)-2-oxo-4-phenylazetidin-3-yl acetate is a β-lactam derivative with a structurally unique azetidinone core, featuring both methoxyphenyl and phenyl substituents. This compound is of interest in synthetic organic chemistry due to its potential as an intermediate for pharmaceuticals, particularly in the development of β-lactam antibiotics or enzyme inhibitors. The presence of the acetate group enhances reactivity, facilitating further functionalization. Its crystalline stability and defined stereochemistry make it suitable for precise synthetic applications. Researchers value this compound for its modular framework, which allows for tailored modifications in drug discovery and medicinal chemistry studies.
1-(4-Methoxyphenyl)-2-oxo-4-phenylazetidin-3-yl acetate structure
186613-02-5 structure
Product Name:1-(4-Methoxyphenyl)-2-oxo-4-phenylazetidin-3-yl acetate
CAS No:186613-02-5
MF:C18H17NO4
MW:311.331885099411
CID:66304
Update Time:2025-11-01

1-(4-Methoxyphenyl)-2-oxo-4-phenylazetidin-3-yl acetate Chemical and Physical Properties

Names and Identifiers

    • 1-(4-Methoxyphenyl)-2-oxo-4-phenylazetidin-3-yl acetate
    • 3-(Acetyloxy)-1-(4-methoxyphenyl)-4-phenyl-2-azetidinone
    • [3-(4-methoxyphenyl)-2-oxo-4-phenylcyclobutyl] acetate
    • 3-(4-METHOXYPHENYL)-2-OXO-4-PHENYLCYCLOBUTYL ACETATE
    • 2-Azetidinone,3-(acetyloxy)-1-(4-methoxyphenyl)-4-phenyl
    • 3-acetoxy-N-(4-methoxyphenyl)-4-phenylazetidin-2-one
    • cis-1-p-methoxyphenyl-3-acetoxy-4-phenylazetidin-2-one
    • 2-Azetidinone, 3-(acetyloxy)-1-(4-methoxyphenyl)-4-phenyl-
    • Inchi: 1S/C18H17NO4/c1-12(20)23-17-16(13-6-4-3-5-7-13)19(18(17)21)14-8-10-15(22-2)11-9-14/h3-11,16-17H,1-2H3
    • InChI Key: YWTCDTFWPNSBIU-UHFFFAOYSA-N
    • SMILES: N1(C2=CC=C(OC)C=C2)C(C2=CC=CC=C2)C(OC(C)=O)C1=O

Computed Properties

  • Exact Mass: 310.12100
  • Monoisotopic Mass: 310.121
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 5
  • Complexity: 433
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 52.6A^2

Experimental Properties

  • Density: 1.27
  • Boiling Point: 536.0±50.0 °C(Predicted)
  • Refractive Index: 1.588
  • PSA: 52.60000
  • LogP: 3.07700
  • pka: -1.72±0.60(Predicted)

1-(4-Methoxyphenyl)-2-oxo-4-phenylazetidin-3-yl acetate Security Information

  • Storage Condition:2-8°C

1-(4-Methoxyphenyl)-2-oxo-4-phenylazetidin-3-yl acetate Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1-(4-Methoxyphenyl)-2-oxo-4-phenylazetidin-3-yl acetate Pricemore >>

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Additional information on 1-(4-Methoxyphenyl)-2-oxo-4-phenylazetidin-3-yl acetate

Comprehensive Overview of 1-(4-Methoxyphenyl)-2-oxo-4-phenylazetidin-3-yl acetate (CAS No. 186613-02-5)

1-(4-Methoxyphenyl)-2-oxo-4-phenylazetidin-3-yl acetate is a specialized organic compound with significant applications in pharmaceutical and chemical research. Its unique structure, featuring a β-lactam core, makes it a subject of interest for scientists exploring novel drug candidates and synthetic methodologies. The compound's CAS No. 186613-02-5 serves as a critical identifier in regulatory and commercial databases, ensuring precise tracking in global supply chains.

Recent trends in AI-driven drug discovery and green chemistry have amplified the relevance of compounds like 1-(4-Methoxyphenyl)-2-oxo-4-phenylazetidin-3-yl acetate. Researchers are increasingly leveraging computational tools to predict its reactivity and potential bioactivity, addressing common search queries such as "β-lactam derivatives in drug development" or "synthetic routes for azetidinone analogs." These investigations align with the growing demand for sustainable and efficient synthetic protocols in the pharmaceutical industry.

The compound's molecular architecture combines a 4-methoxyphenyl group and a phenyl-substituted azetidinone ring, offering versatility in derivatization. This characteristic has sparked discussions in forums and publications about its role in designing enzyme inhibitors or antimicrobial agents, topics frequently searched in academic and industrial contexts. Analytical techniques like HPLC and NMR spectroscopy are essential for characterizing its purity and stability, reflecting the compound's technical complexity.

From an SEO perspective, integrating keywords such as "azetidin-3-yl acetate synthesis" and "CAS 186613-02-5 applications" enhances this content's visibility. The compound's potential in catalysis and material science further broadens its appeal, catering to diverse research communities. As regulatory frameworks evolve, transparency in documenting chemical identifiers like CAS numbers remains paramount for compliance and safety.

In summary, 1-(4-Methoxyphenyl)-2-oxo-4-phenylazetidin-3-yl acetate exemplifies the intersection of innovation and practicality in modern chemistry. Its study addresses both fundamental scientific questions and applied challenges, resonating with audiences searching for advanced heterocyclic compounds or pharmaceutical intermediates. This dual relevance ensures its continued prominence in research and development landscapes.

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